3-(N,4-dimethylphenylsulfonamido)-N-(3-phenylpropyl)thiophene-2-carboxamide

• IUPAC Name: 3-[methyl-(4-methylphenyl)sulfonylamino]-N-(3-phenylpropyl)thiophene-2-carboxamide
• InChI: InChI=1S/C22H24N2O3S2/c1-17-10-12-19(13-11-17)29(26,27)24(2)20-14-16-28-21(20)22(25)23-15-6-9-18-7-4-3-5-8-18/h3-5,7-8,10-14,16H,6,9,15H2,1-2H3,(H,23,25)
• InChI Key: NEZARHTZBSCFFJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(C)C2=C(SC=C2)C(=O)NCCCC3=CC=CC=C3
• Molecular Formula: C22H24N2O3S2
• Molecular Weight: 428.6 g/mol

Description

3-(N,4-dimethylphenylsulfonamido)-N-(3-phenylpropyl)thiophene-2-carboxamide is a compound that belongs to the class of sulfonamide derivatives. This compound has attracted the attention of researchers due to its potential applications in scientific research.

Scientific Research Applications

Novel Immunomodulatory Compounds

Research indicates the utility of thiophene sulfonamide derivatives in immunomodulation. Analogous chemistry involving thiophene compounds has led to the synthesis of phenylheteroarylbutenamides and phenylbutenamides displaying significant immunosuppressive activity towards proliferating T-lymphocytes, highlighting their potential in developing novel immunosuppressive medications (Axton et al., 1992).

Antineoplastic Agents

Secondary disulfonamides and tetrasulfondiamides, structurally related to the thiophene sulfonamide class, have been synthesized for their antineoplastic (anticancer) activity testing, suggesting a pathway for the development of new cancer therapies (Masters & Rost, 1978).

Advanced Polymeric Materials

Thiophene-based sulfonamides have been integrated into the backbone of aromatic–aliphatic polyamides, leading to materials with remarkable thermal stability and solubility in polar solvents. These materials have potential applications in high-performance flexible electronics and advanced coatings due to their excellent thermal properties and processability (Ubale et al., 2001).

Antimicrobial and Antifungal Activities

Thiophene sulfonamide derivatives have been identified with potent antibacterial and antifungal properties, suggesting their use in developing new antimicrobial agents. The synthesis of N-((1,3-diphenyl-5-aryl-1H-pyrazol-4-yl)sulfonyl)thiophene-2-carboxamides and related compounds have shown significant activity against various bacterial and fungal strains, highlighting their potential in addressing antibiotic resistance (Sowmya et al., 2018).

Carbonic Anhydrase Inhibition

Certain thiophene sulfonamide derivatives have been studied for their inhibitory activity against carbonic anhydrase isoenzymes, indicating their potential application in treating conditions like glaucoma, epilepsy, and certain forms of edema. These findings suggest a therapeutic application by modulating enzyme activity involved in fluid balance and secretion (Supuran et al., 2013).